Cas no 1897917-59-7 (methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate
• CAS No: 1897917-59-7
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 5799737
• PubChem ID: 117352592
• Update Time: 2025-05-20

methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate
• 1897917-59-7
• EN300-1989701

• Inchi： 1S/C11H12O6/c1-14-7-4-9-8(16-5-17-9)3-6(7)10(12)11(13)15-2/h3-4,10,12H,5H2,1-2H3
• InChI Key： QMLJCYRPDQLUHX-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)C(C(=O)OC)O)OC

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Additional information on methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate

Introduction to Methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate (CAS No. 1897917-59-7)

Methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate, identified by its CAS number 1897917-59-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains, including drug development and synthetic chemistry.

The structural complexity of methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate lies in its dioxaindan core, which is a bicyclic structure incorporating both oxygen and methoxy functional groups. This particular arrangement not only contributes to the molecule's distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of hydroxyl and ester groups further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The dioxaindan scaffold, in particular, has been studied for its role in modulating various biological pathways. Research has shown that such compounds can exhibit inhibitory effects on certain enzymes and receptors, which are relevant to conditions like inflammation and neurodegeneration. The methoxy group in the molecule further influences its pharmacokinetic profile, potentially enhancing bioavailability and metabolic stability.

One of the most compelling aspects of methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate is its versatility as a building block in medicinal chemistry. Its ability to undergo various chemical transformations allows researchers to modify its structure systematically, enabling the exploration of novel drug candidates. For instance, the hydroxyl group can be readily converted into other functional moieties, such as ethers or alcohols, while the ester group can be hydrolyzed or used in coupling reactions.

The synthesis of methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve high enantiomeric purity. These techniques are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent studies have also highlighted the importance of understanding the molecular interactions of such compounds at a computational level. Molecular modeling techniques have been used to predict how methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate might bind to target proteins or enzymes. These simulations provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for example, derivatives of dioxaindan have been explored for their ability to form stable polymers with unique properties. These materials could find use in coatings, adhesives, or even electronic components where thermal stability and chemical resistance are essential.

In conclusion, methyl 2-hydroxy-2-(6-methoxy-1,3-dioxaindan-5-yl)acetate (CAS No. 1897917-59-7) represents a fascinating subject of study with broad implications in chemical biology and drug discovery. Its unique structural features and reactivity make it a promising candidate for further exploration in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will the possibilities for harnessing this compound's potential.